3-(2-Fluorophenyl)piperidine hydrochloride
Overview
Description
“3-(2-Fluorophenyl)piperidine hydrochloride” is a chemical compound with the molecular formula C11H15ClFN . Its molecular weight is 215.7 . It is a piperidine derivative, which is a class of organic compounds containing a piperidine ring, a saturated aliphatic six-member ring with one nitrogen atom and five carbon atoms .
Molecular Structure Analysis
The InChI code for “3-(2-Fluorophenyl)piperidine hydrochloride” is 1S/C11H14FN.ClH/c12-11-6-2-1-5-10(11)9-4-3-7-13-8-9;/h1-2,5-6,9,13H,3-4,7-8H2;1H . This indicates the presence of a piperidine ring and a fluorophenyl group in the molecule.
Physical And Chemical Properties Analysis
“3-(2-Fluorophenyl)piperidine hydrochloride” is a powder at room temperature .
Scientific Research Applications
Chemical Research
“3-(2-Fluorophenyl)piperidine hydrochloride” is a chemical compound with the CAS Number: 1106940-90-2 . It is often used in chemical research due to its unique structure and properties .
Pharmacological Studies
Piperidine derivatives, including “3-(2-Fluorophenyl)piperidine hydrochloride”, have been studied for their potential pharmacological activities . These studies often focus on the compound’s potential antibacterial activity .
Anticancer Research
Some piperidine-embedded compounds have shown promising activity against certain types of cancer cells . While “3-(2-Fluorophenyl)piperidine hydrochloride” specifically has not been mentioned, it could potentially be studied for similar applications due to its structural similarity.
Antiviral Research
Certain piperidine derivatives have demonstrated antiviral properties . Again, while “3-(2-Fluorophenyl)piperidine hydrochloride” has not been specifically studied for this, its structural similarity to these compounds could make it a candidate for antiviral research.
Anti-inflammatory Research
Piperidine derivatives have also been studied for their anti-inflammatory properties . “3-(2-Fluorophenyl)piperidine hydrochloride” could potentially be studied in this context.
Antiparasitic Research
Some piperidine derivatives are used as antiparasitic drugs . “3-(2-Fluorophenyl)piperidine hydrochloride”, due to its structural similarity, could potentially be studied for similar applications.
Safety and Hazards
The safety information for “3-(2-Fluorophenyl)piperidine hydrochloride” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including “3-(2-Fluorophenyl)piperidine hydrochloride”, is an important task of modern organic chemistry .
properties
IUPAC Name |
3-(2-fluorophenyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FN.ClH/c12-11-6-2-1-5-10(11)9-4-3-7-13-8-9;/h1-2,5-6,9,13H,3-4,7-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFEKQAMNFXCLBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=CC=CC=C2F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40662843 |
Source
|
| Record name | 3-(2-Fluorophenyl)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40662843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Fluorophenyl)piperidine hydrochloride | |
CAS RN |
1106940-90-2 |
Source
|
| Record name | 3-(2-Fluorophenyl)piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40662843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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